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ARQ-736 Developer and Status

The following table summarizes the core information available for ARQ-736:

Attribute Details

Developer ArQule, Inc. [1]

Phase of
Development

Phase 1 clinical trials (as of 2013) [1]

Drug Class RAF kinase inhibitor; part of the ArQule Kinase Inhibitor Platform (AKIP) [1]

Description Orally administered, small-molecule inhibitor designed to inhibit RAF kinases,

including BRAF [1]

Context on BRAF V600E & Targeted Therapy

ARQ-736 was designed to target the BRAF V600E mutation, a common driver in several cancers [2]. This

mutation leads to constitutive activation of the BRAF kinase, which in turn persistently activates the MAPK

signaling pathway (also known as the RAS-RAF-MEK-ERK pathway), promoting uncontrolled cell growth

and survival [3] [4] [5].
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The diagram below illustrates this central pathway and the theoretical point of inhibition for a RAF kinase

inhibitor like ARQ-736.
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The first-generation BRAF V600E inhibitors approved for clinical use (vemurafenib, dabrafenib,

encorafenib) are highly effective but face challenges with therapeutic resistance, often due to RAF
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dimerization and pathway reactivation [4]. Newer RAF inhibitors are being developed to overcome these

limitations [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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